Vitamin K1
Vitamin K1
Phylloquinone, also known as vitamin K1 or 3-phytylmenadione, belongs to the class of organic compounds known as vitamin k compounds. These are quinone lipids containing a methylated naphthoquinone ring structure, and vary in the aliphatic side chain attached at the 3-position. Thus, phylloquinone is considered to be a quinone lipid molecule. Phylloquinone is a drug which is used for the treatment of haemorrhagic conditions in infants, antidote for coumarin anticoagulants in hypoprothrombinaemia. Phylloquinone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phylloquinone is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, phylloquinone is involved in the warfarin action pathway, the urokinase action pathway, the phenindione action pathway, and the tranexamic Acid action pathway. Phylloquinone is a potentially toxic compound.
Vitamin K is an essential fat soluble vitamin that is important in maintaining normal coagulation, serving as a cofactor in the activation of several clotting factors and anticoagulant proteins. There is no evidence that vitamin K supplementation, in physiologic or even higher doses, causes serum enzyme elevations, liver injury or jaundice.
Vitamin K is an essential fat soluble vitamin that is important in maintaining normal coagulation, serving as a cofactor in the activation of several clotting factors and anticoagulant proteins. There is no evidence that vitamin K supplementation, in physiologic or even higher doses, causes serum enzyme elevations, liver injury or jaundice.
Brand Name:
Vulcanchem
CAS No.:
11104-38-4
VCID:
VC0079835
InChI:
InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1
SMILES:
CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C
Molecular Formula:
C31H46O2
Molecular Weight:
450.7 g/mol
Vitamin K1
CAS No.: 11104-38-4
Main Products
VCID: VC0079835
Molecular Formula: C31H46O2
Molecular Weight: 450.7 g/mol
CAS No. | 11104-38-4 |
---|---|
Product Name | Vitamin K1 |
Molecular Formula | C31H46O2 |
Molecular Weight | 450.7 g/mol |
IUPAC Name | 2-methyl-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enyl]naphthalene-1,4-dione |
Standard InChI | InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1 |
Standard InChIKey | MBWXNTAXLNYFJB-NKFFZRIASA-N |
Isomeric SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)C/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C |
Impurities | Commercial preparations may contain up to 20% of the cis isomer. Commercially available phylloquinone (vitamin K1) is prepared synthetically and may contain not only 2',3'-trans-phylloquinone (not less than 75%), but also 2',3'-cis-phylloquinone and trans-epoxyphylloquinone (not more than 4.0 percent). Phylloquinone occurs in nature only as the 2',3'-trans-7R,11R-stereoisomer. |
SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C |
Canonical SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C |
Boiling Point | 142.5 °C at 1.00E-03 mm Hg 140-145 °C @ 0.001 mm Hg |
Colorform | Yellow viscous oil LIGHT-YELLOW SOLIDS OR OILS Pale yellow oil or yellow crystals Clear, yellow to amber, viscous, odourless liquid |
Density | 0.964 @ 25 °C/25 °C |
Melting Point | -20 °C -20°C |
Physical Description | Solid Liquid |
Description | Phylloquinone, also known as vitamin K1 or 3-phytylmenadione, belongs to the class of organic compounds known as vitamin k compounds. These are quinone lipids containing a methylated naphthoquinone ring structure, and vary in the aliphatic side chain attached at the 3-position. Thus, phylloquinone is considered to be a quinone lipid molecule. Phylloquinone is a drug which is used for the treatment of haemorrhagic conditions in infants, antidote for coumarin anticoagulants in hypoprothrombinaemia. Phylloquinone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phylloquinone is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, phylloquinone is involved in the warfarin action pathway, the urokinase action pathway, the phenindione action pathway, and the tranexamic Acid action pathway. Phylloquinone is a potentially toxic compound. Vitamin K is an essential fat soluble vitamin that is important in maintaining normal coagulation, serving as a cofactor in the activation of several clotting factors and anticoagulant proteins. There is no evidence that vitamin K supplementation, in physiologic or even higher doses, causes serum enzyme elevations, liver injury or jaundice. |
Shelf Life | STABLE TO AIR & MOISTURE, BUT DECOMP IN SUNLIGHT STABLE IN QUINONE FORM UNAFFECTED BY DIL ACIDS, DESTROYED BY ALKALI HYDROXIDES & REDUCING AGENTS Phytonadione is stable to heat and moisture and may be autoclaved. |
Solubility | Insoluble in water Insoluble in water; sparingly soluble in methanol; sol in ethanol; sol in acetone, benzene, petroleum ether, hexane, and dioxane; sol in chloroform, and other fat solvents; sol in vegetable oils SOL IN FATS 5.92e-05 g/L |
Synonyms | Aquamephyton Konakion Phyllohydroquinone Phylloquinone Phytomenadione Phytonadione Vitamin K 1 Vitamin K1 |
PubChem Compound | 5284607 |
Last Modified | Nov 11 2021 |
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